Cas no 112290-04-7 (2-Bromo-4,5-difluorobenzotrifluoride)

2-Bromo-4,5-difluorobenzotrifluoride structure

112290-04-7 structure

Product Name:2-Bromo-4,5-difluorobenzotrifluoride

CAS No:112290-04-7

MF:C₇H₂BrF₅

MW:260.986798763275

CID:3043438

PubChem ID:19907746

Update Time:2024-11-05

2-Bromo-4,5-difluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4,5-difluorobenzotrifluoride
- AKOS005256153
- SCHEMBL9227013
- 112290-04-7
- Benzene, 1-bromo-4,5-difluoro-2-(trifluoromethyl)-
- MS-20682
- STL557506
- 1-bromo-4,5-difluoro-2-(trifluoromethyl)benzene
- MFCD11226699
- BBL103696
- RYRRQLCTAKISEA-UHFFFAOYSA-N
- CS-0329587
- DTXSID801230357
- Inchi： 1S/C7H2BrF5/c8-4-2-6(10)5(9)1-3(4)7(11,12)13/h1-2H
- InChI Key： RYRRQLCTAKISEA-UHFFFAOYSA-N
- SMILES： C1(Br)=CC(F)=C(F)C=C1C(F)(F)F

Computed Properties

Exact Mass: 259.92600g/mol
Monoisotopic Mass: 259.92600g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 0Å²

2-Bromo-4,5-difluorobenzotrifluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	077069-1g	2-Bromo-4,5-difluorobenzotrifluoride	112290-04-7	95%	1g	3380.0CNY	2021-07-05
TRC	B997820-50mg	2-Bromo-4,5-difluorobenzotrifluoride	112290-04-7		50mg	$ 50.00	2022-06-06
TRC	B997820-100mg	2-Bromo-4,5-difluorobenzotrifluoride	112290-04-7		100mg	$ 70.00	2022-06-06
TRC	B997820-500mg	2-Bromo-4,5-difluorobenzotrifluoride	112290-04-7		500mg	$ 275.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	077069-1g	2-Bromo-4,5-difluorobenzotrifluoride	112290-04-7	95%	1g	3380CNY	2021-05-07
Apollo Scientific	PC520620-1g	2-Bromo-4,5-difluorobenzotrifluoride	112290-04-7	95%	1g	£152.00	2023-09-02
Apollo Scientific	PC520620-5g	2-Bromo-4,5-difluorobenzotrifluoride	112290-04-7	95%	5g	£576.00	2023-09-02
Apollo Scientific	PC520620-10g	2-Bromo-4,5-difluorobenzotrifluoride	112290-04-7	95%	10g	£872.00	2023-09-02
A2B Chem LLC	AY11003-1g	2-Bromo-4,5-difluorobenzotrifluoride	112290-04-7	95%	1g	$271.00	2024-04-20
A2B Chem LLC	AY11003-5g	2-Bromo-4,5-difluorobenzotrifluoride	112290-04-7	95%	5g	$923.00	2024-04-20

2-Bromo-4,5-difluorobenzotrifluoride Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

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